![molecular formula C7H7N3 B1359292 1,4,5,6-Tetrahydrocyclopenta[C]pyrazole-3-carbonitrile CAS No. 851776-29-9](/img/structure/B1359292.png)
1,4,5,6-Tetrahydrocyclopenta[C]pyrazole-3-carbonitrile
Overview
Description
1,4,5,6-Tetrahydrocyclopenta[C]pyrazole-3-carbonitrile (THCP) is a heterocyclic compound with a unique structure and a wide range of applications in scientific research. It is a versatile compound that has been studied for its potential use in drug discovery, biochemistry, and pharmaceuticals. THCP has been used in a variety of laboratory experiments, including the synthesis of novel compounds, drug delivery, and metabolic engineering.
Scientific Research Applications
Synthesis and Pathways in Organic Chemistry
1,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carbonitrile is utilized as a building block in synthetic organic chemistry. It is involved in the development of biologically important heterocyclic compounds through various multicomponent reactions (Patel, 2017).
Catalysis and Green Synthesis
This compound is synthesized using sodium ascorbate as a catalyst. The process involves eco-friendly multicomponent cyclocondensations, offering advantages like minimal waste and avoidance of hazardous solvents (Kiyani & Bamdad, 2018).
Antimicrobial Activity
Certain derivatives of this compound exhibit antimicrobial activity. This includes its utilization in the synthesis of azole and azine derivatives, highlighting its potential in medicinal chemistry (Fadda et al., 2012).
Corrosion Inhibition
Derivatives of this compound, like pyranopyrazole derivatives, have been investigated for their potential as corrosion inhibitors for mild steel in acidic solutions. They show high efficiency and adherence to Langmuir adsorption isotherm (Yadav et al., 2016).
Structural and Spectroscopic Analysis
Its derivatives are also used in structural and spectroscopic studies, employing methods like FT-IR, NMR, and density functional theory (DFT) for compound characterization. Such studies are crucial in drug discovery and design (Kumar et al., 2020).
Properties
IUPAC Name |
1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3/c8-4-7-5-2-1-3-6(5)9-10-7/h1-3H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEYYFSWAMQIPCS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)NN=C2C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60630908 | |
Record name | 1,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60630908 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
851776-29-9 | |
Record name | 1,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60630908 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Synthesis routes and methods
Procedure details
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